Cas no 734539-62-9 (2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methylphenyl)acetamide)

• Product Name: 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methylphenyl)acetamide
• CAS No: 734539-62-9
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 6783932
• PubChem ID: 2457323
• Update Time: 2025-06-13

2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• NCGC00450775-01
• CS-0294274
• 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methylphenyl)acetamide
• 734539-62-9
• BS-11414
• AKOS021694002
• Z16394939
• 2-{2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-(3-methylphenyl)acetamide
• 2-(2,4-Dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-(m-tolyl)acetamide
• 2-(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-(3-methylphenyl)acetamide

• Inchi： 1S/C17H21N3O3/c1-12-6-5-7-13(10-12)18-14(21)11-20-15(22)17(19-16(20)23)8-3-2-4-9-17/h5-7,10H,2-4,8-9,11H2,1H3,(H,18,21)(H,19,23)
• InChI Key： BLGYQBNGKRLNMX-UHFFFAOYSA-N
• SMILES： O=C1C2(CCCCC2)NC(N1CC(NC1C=CC=C(C)C=1)=O)=O

Computed Properties

• Exact Mass: 315.15829154g/mol
• Monoisotopic Mass: 315.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.5Ų

Additional information on 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 734539-62-9 and Product Name: 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methylphenyl)acetamide

The compound with the CAS number 734539-62-9 and the product name 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of spirocyclic heterocycles, which have garnered considerable attention due to their unique structural features and potential biological activities. The spirocyclic core, characterized by a nitrogen-containing heterocycle linked to a decalin ring system, introduces a high degree of molecular complexity that can be leveraged for therapeutic applications.

Recent research in medicinal chemistry has highlighted the importance of spirocyclic compounds in drug discovery. These molecules often exhibit enhanced binding affinity and selectivity due to their rigid three-dimensional structures. The presence of both oxygen and nitrogen heteroatoms in the 2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl moiety further enhances the compound's potential as a pharmacophore. This structural motif is known to interact favorably with biological targets, making it a promising candidate for further investigation.

The N-(3-methylphenyl)acetamide substituent in the compound's structure adds another layer of complexity, contributing to its pharmacological profile. Acetamide derivatives are well-documented for their role in various biological processes, including pain modulation and anti-inflammatory effects. The combination of these functional groups suggests that this compound may possess multiple mechanisms of action, which could be particularly beneficial in treating complex diseases.

In the context of contemporary pharmaceutical research, spirocyclic compounds have been extensively studied for their potential applications in oncology, neurology, and infectious diseases. The rigid framework of these molecules allows for precise tuning of their interactions with biological targets, such as enzymes and receptors. The 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methylphenyl)acetamide structure exemplifies this trend, offering a versatile scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential to act as a modulator of protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often implicated in disease pathogenesis. By targeting these interactions, spirocyclic compounds like 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methylphenyl)acetamide could offer new therapeutic strategies for conditions that are currently difficult to treat with existing medications.

Furthermore, the compound's structural features make it an attractive candidate for computational modeling and virtual screening. Advanced computational techniques can be employed to predict its binding affinity and selectivity for various biological targets. This approach has revolutionized drug discovery by enabling researchers to identify promising candidates more efficiently than traditional methods alone.

The synthesis of 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methylphenyl)acetamide represents a significant achievement in synthetic organic chemistry. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have made it possible to construct such complex molecules with greater ease than previously thought.

In conclusion, the compound with CAS number 734539-62-9 and the product name 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methylphenyl)acetamide holds great promise for future pharmaceutical applications. Its unique structural features and potential biological activities make it a valuable asset in the ongoing quest to develop novel therapeutics. As research in this area continues to evolve, it is likely that compounds like this will play an increasingly important role in addressing some of the most challenging medical conditions faced today.